Cas no 2138544-28-0 (2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide)

• Product Name: 2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide
• CAS No: 2138544-28-0
• MF: C₁₄H₁₆N₄O₄S₂
• MW: 368.431240081787
• CID: 5793512
• PubChem ID: 165947377
• Update Time: 2025-10-19

2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169134
• 2138544-28-0
• 2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C14H16N4O4S2/c19-18(20)11-3-1-2-4-13(11)24(21,22)17-14-16-9-12(23-14)10-5-7-15-8-6-10/h1-4,9-10,15H,5-8H2,(H,16,17)
• InChI Key： OFGNNORYGZLXSD-UHFFFAOYSA-N
• SMILES： S1C(NS(C2C=CC=CC=2[N+](=O)[O-])(=O)=O)=NC=C1C1CCNCC1

Computed Properties

• Exact Mass: 368.06129735g/mol
• Monoisotopic Mass: 368.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 154Ų

Additional information on 2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide

Comprehensive Overview of 2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide (CAS No. 2138544-28-0)

The compound 2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide (CAS No. 2138544-28-0) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a nitrobenzene sulfonamide moiety with a piperidinyl-thiazole group, making it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide stands out because of its dual functional groups, which enhance its binding affinity and selectivity. This compound is often discussed in forums and academic circles alongside trending topics like targeted therapy and precision medicine, where researchers seek molecules with high specificity for disease-related proteins.

The synthesis of CAS No. 2138544-28-0 involves multi-step organic reactions, including sulfonylation and heterocyclic coupling. Its thiazole ring contributes to its stability, while the piperidine moiety offers conformational flexibility, a feature highly valued in drug design. Given the growing interest in small-molecule therapeutics, this compound is frequently compared to other sulfonamide derivatives in terms of efficacy and pharmacokinetics.

From an industrial perspective, 2-nitro-N-[5-(piperidin-4-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide is also explored for its potential in catalysis and material functionalization. Its electron-withdrawing nitro group and electron-donating piperidine create a balanced electronic profile, making it useful in advanced material applications. This aligns with the current focus on sustainable chemistry and green synthesis, where researchers aim to minimize waste and energy consumption.

In summary, CAS No. 2138544-28-0 represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like drug development, molecular biology, and nanotechnology. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation therapeutics and smart materials.